Cas no 864919-65-3 (1-(azepan-1-yl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}ethan-1-one)

• Product Name: 1-(azepan-1-yl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}ethan-1-one
• CAS No: 864919-65-3
• MF: C₁₇H₂₁N₃O₂S₂
• MW: 363.497541189194
• CID: 6043231
• PubChem ID: 3296607
• Update Time: 2025-06-08

1-(azepan-1-yl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(azepan-1-yl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}ethan-1-one
• 1-(azepan-1-yl)-2-((3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl)thio)ethan-1-one
• Ethanone, 1-(hexahydro-1H-azepin-1-yl)-2-[[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]thio]-
• SR-01000141115-1
• AKOS024597890
• 864919-65-3
• 1-(azepan-1-yl)-2-((3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl)thio)ethanone
• 1-(azepan-1-yl)-2-[[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]ethanone
• SR-01000141115
• F0698-0438
• 1-(azepan-1-yl)-2-{[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}ethan-1-one

• Inchi： 1S/C17H21N3O2S2/c1-22-14-8-6-13(7-9-14)16-18-17(24-19-16)23-12-15(21)20-10-4-2-3-5-11-20/h6-9H,2-5,10-12H2,1H3
• InChI Key： TZJYBNDUBUZCDC-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCCC1)CSC1SN=C(C2=CC=C(OC)C=C2)N=1

Computed Properties

• Exact Mass: 363.10751927g/mol
• Monoisotopic Mass: 363.10751927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(azepan-1-yl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}ethan-1-one

Comprehensive Analysis of 1-(azepan-1-yl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}ethan-1-one (CAS No. 864919-65-3)

The compound 1-(azepan-1-yl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}ethan-1-one (CAS No. 864919-65-3) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring an azepane ring and a 1,2,4-thiadiazole moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets.

In recent years, the demand for heterocyclic compounds like 1-(azepan-1-yl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}ethan-1-one has surged due to their versatility in drug discovery. The 1,2,4-thiadiazole ring, in particular, is known for its antimicrobial and anti-inflammatory properties, which align with current trends in combating antibiotic resistance. This compound's sulfanyl linkage further enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

From an SEO perspective, users frequently search for terms like "thiadiazole derivatives uses" or "azepane-based compounds in medicine," reflecting the growing interest in this chemical space. The inclusion of a 4-methoxyphenyl group in the structure also ties into searches for "methoxy-substituted pharmaceuticals," as such groups often improve pharmacokinetic properties. These keywords highlight the compound's relevance in modern research.

The synthesis of CAS No. 864919-65-3 typically involves multi-step reactions, including the formation of the 1,2,4-thiadiazole core and subsequent functionalization with the azepane moiety. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structure. Such methodologies are critical for ensuring reproducibility, a key concern for laboratories and industries.

Environmental and safety considerations are also paramount when handling 1-(azepan-1-yl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}ethan-1-one. While not classified as hazardous, proper storage conditions—such as protection from light and moisture—are recommended to maintain its stability. This aligns with broader industry trends toward green chemistry and sustainable practices.

In conclusion, CAS No. 864919-65-3 represents a compelling area of study for chemists and pharmacologists alike. Its structural complexity and functional diversity make it a standout example of modern heterocyclic chemistry. As research continues, this compound may unlock new possibilities in therapeutic development, answering pressing questions in the scientific community.